Diethyl Oxalate

• CAS No.: 95-92-1
• Product Name: Diethyl Oxalate
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: diethyl oxalate
• Standard InChI: InChI=1S/C6H10O4/c1-3-9-5(7)6(8)10-4-2/h3-4H2,1-2H3
• Standard InChIKey: WYACBZDAHNBPPB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)OCC
• Canonical SMILES: CCOC(=O)C(=O)OCC
• Boiling Point: 185.7 °C; 185.7 °C @ 760 MM HG
• Colorform: COLORLESS, OILY LIQUID
• Density: 1.0785 @ 20 °C/4 °C
• Flash Point: 168 °F (NFPA, 2010); 168 °F CC
• Melting Point: -40.6 °C; -38.5 °C
• Physical Description: Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes; may be mildly toxic by ingestion; may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals.; Liquid
• Description: Ethyl oxalate appears as a colorless liquid. Slightly denser than water and insoluble in water. Hence sinks in water. May irritate skin and mucous membranes; may be mildly toxic by ingestion; may emit irritating fumes in a fire. Vapors are much heavier than air. Used as a solvent for plastics and in the manufacture of perfumes and pharmaceuticals.
• Shelf Life: UNSTABLE
• Solubility: 0.25 M; SPARINGLY SOL IN WATER WHICH DECOMP IT GRADUALLY; MISCIBLE WITH USUAL ORG SOLVENTS; SOL IN ALL PROPORTIONS IN ALCOHOL, ETHER, ACETONE; MISCIBLE WITH ETHYL ACETATE
• Synonyms: Ethanedioic Acid 1,2-Diethyl Ester; Oxalic Acid Diethyl Ester; Diethyl Ethanedioate; Ethyl Oxalate; NSC 8851
• Vapor Density: 5.04
• Vapor Pressure: 0.41 mmHg; 1 MM HG @ 47 °C
• PubChem Compound: 7268
• Last Modified: Nov 12 2021